Cas no 2093047-92-6 (5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-10,11-dihydro-5H-dibenz[b,f]azepine)

• Product Name: 5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-10,11-dihydro-5H-dibenz[b,f]azepine
• CAS No: 2093047-92-6
• MF: C₃₄H₂₄NO₂P
• MW: 509.53
• CID: 5084158
• PubChem ID: 101551448
• Update Time: 2025-06-23

5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-10,11-dihydro-5H-dibenz[b,f]azepine Chemical and Physical Properties

Names and Identifiers

• E87082
• AKOS040768214
• 5-(11BR)-DINAPHTHO[2,1-D1,2-F][1,3,2]DIOXAPHOSPHEPIN-4-YL-10,11-DIHYDRO-5H-DIBENZ[B,F]AZEPINE
• E87081
• 11-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-5,6-dihydrobenzo[b][1]benzazepine
• CS-0179833
• 5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-10,11-dihydro-5H-dibenz[b,f]azepine
• 2093047-92-6
• 2-{12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl}-2-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,12,14-hexaene
• 5H-Dibenz[b,f]azepine, 5-(11bR)-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-10,11-dihydro-

• Inchi： 1S/C34H24NO2P/c1-5-13-27-23(9-1)19-21-31-33(27)34-28-14-6-2-10-24(28)20-22-32(34)37-38(36-31)35-29-15-7-3-11-25(29)17-18-26-12-4-8-16-30(26)35/h1-16,19-22H,17-18H2
• InChI Key： IHKAGDONOHAQBC-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1)C=CC1OP(N3C4C=CC=CC=4CCC4=CC=CC=C34)OC3=CC=C4C(=C3C=12)C=CC=C4

Computed Properties

• Exact Mass: 509.15446601g/mol
• Monoisotopic Mass: 509.15446601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 1
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on 5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-10,11-dihydro-5H-dibenz[b,f]azepine

Research Briefing on 5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-10,11-dihydro-5H-dibenz[b,f]azepine (CAS: 2093047-92-6)

The compound 5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-10,11-dihydro-5H-dibenz[b,f]azepine (CAS: 2093047-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of neurological disorders. Its dibenzazepine core, combined with the dinaphthodioxaphosphepin moiety, confers exceptional binding affinity to target proteins involved in synaptic plasticity and neurotransmitter regulation. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its three-dimensional interactions with these targets.

In vitro and in vivo studies have demonstrated promising results, with the compound showing high selectivity and low off-target effects. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in rodent models, suggesting potential for further development. However, challenges remain in optimizing its solubility and reducing hepatic first-pass metabolism to enhance therapeutic efficacy.

Ongoing research is exploring derivatives of 2093047-92-6 to improve its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical candidates. Future directions include investigating its applicability in treating neurodegenerative diseases and mood disorders, leveraging its dual-action mechanism.

This briefing underscores the compound's potential as a scaffold for next-generation therapeutics, while also acknowledging the need for further mechanistic and toxicological studies. The integration of multi-omics data and AI-driven drug design is expected to play a pivotal role in advancing this research frontier.